Cas no 5050-65-7 (Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-)

Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- structure
5050-65-7 structure
Product Name:Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
CAS No:5050-65-7
MF:C10H11NO
MW:161.200442552567
CID:1567603
Update Time:2024-08-24

Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
    • Inchi: 1S/C10H11NO/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
    • InChI Key: MQJTXVNURFRZHV-UHFFFAOYSA-N
    • SMILES: O1C(C)CC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 161.08413

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Melting Point: 49-50 °C
  • Boiling Point: 154-156 °C(Press: 14 Torr)
  • PSA: 21.59
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.